Cas no 2229565-84-6 (tert-butyl N-(5-{1-(aminomethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-{1-(aminomethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate
• CAS No: 2229565-84-6
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 6423503
• PubChem ID: 165830140
• Update Time: 2025-06-29

tert-butyl N-(5-{1-(aminomethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-{1-(aminomethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate
• EN300-1882494
• tert-butyl N-(5-{[1-(aminomethyl)cyclopropyl]methyl}pyrimidin-2-yl)carbamate
• 2229565-84-6

• Inchi： 1S/C14H22N4O2/c1-13(2,3)20-12(19)18-11-16-7-10(8-17-11)6-14(9-15)4-5-14/h7-8H,4-6,9,15H2,1-3H3,(H,16,17,18,19)
• InChI Key： IYBBNEDYWVDNAY-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)CC1(CN)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.17427596g/mol
• Monoisotopic Mass: 278.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-(5-{1-(aminomethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate

tert-butyl N-(5-{1-(aminomethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate (CAS No. 2229565-84-6)

The compound tert-butyl N-(5-{1-(aminomethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate, identified by the CAS registry number 2229565-84-6, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of carbamates, which are widely studied for their versatile properties and roles in drug design, agrochemicals, and materials science. The structure of this compound is characterized by a pyrimidine ring system substituted with a cyclopropylmethyl group and an aminomethyl substituent, further linked to a tert-butyl carbamate moiety. This unique combination of functional groups makes it an intriguing subject for both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and coupling reactions. Researchers have employed catalytic methodologies, such as palladium-catalyzed cross-couplings, to assemble the complex architecture of this molecule. The use of these techniques has not only improved the yield but also enhanced the purity of the final product, making it more suitable for downstream applications in pharmacology and materials science.

In terms of biological activity, tert-butyl N-(5-{1-(aminomethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate has shown promising results in preclinical studies. It exhibits selective inhibition against certain enzymes involved in cellular signaling pathways, making it a potential candidate for the development of novel therapeutic agents. Additionally, its ability to modulate receptor activity suggests its utility in treating conditions such as inflammation, neurodegenerative diseases, and cancer.

The structural versatility of this compound also lends itself to applications in agrochemicals. Its ability to interact with specific targets in plant systems has been explored in recent studies, highlighting its potential as a herbicide or fungicide. Furthermore, the incorporation of the tert-butyl group enhances its stability under environmental conditions, which is a critical factor for agricultural applications.

From a materials science perspective, this compound has been investigated for its role as a precursor in the synthesis of advanced polymers and coatings. The pyrimidine core provides a platform for constructing two-dimensional materials with tailored electronic properties. Recent research has demonstrated its utility in creating self-healing polymers that exhibit exceptional mechanical resilience and thermal stability.

In conclusion, tert-butyl N-(5-{1-(aminomethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate (CAS No. 2229565-84-6) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with cutting-edge synthetic methodologies and promising biological profiles, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of modern chemistry and related fields.